Cas no 1346809-16-2 (Methyl 2-((4-chloropyridin-2-yl)thio)acetate)

Methyl 2-((4-chloropyridin-2-yl)thio)acetate is a versatile organosulfur compound featuring a chloropyridinyl thioether moiety linked to a methyl ester group. Its structure combines reactivity at both the thioether and ester functionalities, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The 4-chloropyridinyl group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the methyl ester allows for further functionalization via hydrolysis or transesterification. This compound is particularly useful in the development of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for synthetic applications.

Methyl 2-((4-chloropyridin-2-yl)thio)acetate structure

1346809-16-2 structure

Product Name:Methyl 2-((4-chloropyridin-2-yl)thio)acetate

CAS No:1346809-16-2

MF:C₈H₈ClNO₂S

MW:217.672619819641

MDL:MFCD19704313

CID:1030024

PubChem ID:71304362

Update Time:2025-08-05

Methyl 2-((4-chloropyridin-2-yl)thio)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-((4-chloropyridin-2-yl)thio)acetate
- methyl 2-(4-chloropyridin-2-yl)sulfanylacetate
- Methyl [(4-chloropyridin-2-yl)sulfanyl]acetate
- WLZ3015
- AKOS016845707
- Methyl2-((4-chloropyridin-2-yl)thio)acetate
- DTXSID70745234
- 1346809-16-2
- methyl 2-(4-chloropyridin-2-ylthio)acetate
- methyl2-(4-chloropyridin-2-ylthio)acetate
- A910184
- MDL： MFCD19704313
- Inchi： 1S/C8H8ClNO2S/c1-12-8(11)5-13-7-4-6(9)2-3-10-7/h2-4H,5H2,1H3
- InChI Key： WIBMMZXESPNIDC-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1)SCC(=O)OC

Computed Properties

Exact Mass: 216.9964274g/mol
Monoisotopic Mass: 216.9964274g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 64.5Å²

Methyl 2-((4-chloropyridin-2-yl)thio)acetate Security Information

Storage Condition：Sealed in dry,2-8°C

Methyl 2-((4-chloropyridin-2-yl)thio)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029189176-1g	Methyl 2-((4-chloropyridin-2-yl)thio)acetate	1346809-16-2	95%	1g	475.20 USD	2021-06-01
eNovation Chemicals LLC	Y0979329-1g	methyl 2-(4-chloropyridin-2-ylthio)acetate	1346809-16-2	95%	1g	$760	2023-09-03
Ambeed	A966641-1g	Methyl 2-((4-chloropyridin-2-yl)thio)acetate	1346809-16-2	95+%	1g	$480.0	2024-04-24
eNovation Chemicals LLC	Y0979329-5g	methyl 2-(4-chloropyridin-2-ylthio)acetate	1346809-16-2	95%	5g	$1400	2024-08-02
eNovation Chemicals LLC	Y0979329-5g	methyl 2-(4-chloropyridin-2-ylthio)acetate	1346809-16-2	95%	5g	$1400	2025-02-26
eNovation Chemicals LLC	Y0979329-5g	methyl 2-(4-chloropyridin-2-ylthio)acetate	1346809-16-2	95%	5g	$1400	2025-02-21